Cas no 908247-95-0 (tert-butyl 2-fluoro-4-formylbenzoate)

tert-butyl 2-fluoro-4-formylbenzoate structure
908247-95-0 structure
Product Name:tert-butyl 2-fluoro-4-formylbenzoate
CAS No:908247-95-0
MF:C12H13FO3
MW:224.228227376938
CID:2137277
Update Time:2023-11-18

tert-butyl 2-fluoro-4-formylbenzoate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 2-fluoro-4-formylbenzoate
    • GZGKPLAINCFIGO-UHFFFAOYSA-N
    • Benzoic acid, 2-fluoro-4-formyl-, 1,1-dimethylethyl ester
    • CID 86607392
    • Inchi: 1S/C12H13FO3/c1-12(2,3)16-11(15)9-5-4-8(7-14)6-10(9)13/h4-7H,1-3H3
    • InChI Key: GZGKPLAINCFIGO-UHFFFAOYSA-N
    • SMILES: FC1C=C(C=O)C=CC=1C(=O)OC(C)(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 270
  • Topological Polar Surface Area: 43.4
Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.